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Compound of Interest

Compound Name: 3,4-Dimethoxybenzophenone

Cat. No.: B177204 Get Quote

An In-depth Technical Guide to 3,4-
Dimethoxybenzophenone
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4-Dimethoxybenzophenone is a substituted benzophenone that serves as a valuable

intermediate and building block in organic synthesis. Its chemical structure, featuring a benzoyl

group attached to a dimethoxy-substituted phenyl ring, imparts unique properties that are

leveraged in various scientific and industrial applications, including the synthesis of

pharmaceutical compounds and advanced materials. This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and key applications, with a focus on

its relevance to drug discovery and development.

Chemical Structure and Identification
3,4-Dimethoxybenzophenone, also known as (3,4-dimethoxyphenyl)(phenyl)methanone, is

an aromatic ketone.[1][2] Its structure consists of a central carbonyl group bonded to a phenyl

group and a 3,4-dimethoxyphenyl group. The presence of the two methoxy groups on one of

the phenyl rings significantly influences its electronic properties and reactivity.
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IUPAC Name: (3,4-dimethoxyphenyl)phenylmethanone[2][3]

CAS Number: 4038-14-6[1][2][4][5][6]

Molecular Formula: C₁₅H₁₄O₃[1][2][4]

Molecular Weight: 242.27 g/mol [1][2][4]

SMILES: COC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2)OC[1]

InChI Key: WCNOATOQNSHEFK-UHFFFAOYSA-N[2][3]

Caption: Chemical structure of 3,4-Dimethoxybenzophenone.

Physicochemical Properties
3,4-Dimethoxybenzophenone is typically a white to off-white crystalline powder.[4][6] Its

physical and chemical properties are summarized in the table below.

Property Value Reference

Appearance White to off-white powder/solid [4][5][6]

Melting Point 52-57 °C or 103-104 °C [4][5]

Boiling Point 235 °C at 20 Torr [5]

Solubility Soluble in organic solvents [4]

Density (Predicted) 1.123 ± 0.06 g/cm³ [5]

Note: Discrepancies in reported melting points may be due to different crystalline forms or

measurement conditions.

Synthesis of 3,4-Dimethoxybenzophenone
A common and effective method for the synthesis of 3,4-Dimethoxybenzophenone is through

a Friedel-Crafts acylation reaction. This involves the reaction of veratrole (1,2-

dimethoxybenzene) with benzoyl chloride in the presence of a Lewis acid catalyst, such as

aluminum chloride or iron(III) chloride.[7]
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Experimental Protocol: Friedel-Crafts Acylation
Materials:

Veratrole (1,2-dimethoxybenzene)

Benzoyl chloride

Anhydrous aluminum chloride (AlCl₃) or Iron(III) chloride (FeCl₃)[7]

Dichloromethane (DCM) or 1,1,2,2-tetrachloroethane (TCE) as solvent[7]

Hydrochloric acid (HCl), dilute solution

Saturated sodium bicarbonate (NaHCO₃) solution[7]

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ice

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

veratrole in the chosen solvent (e.g., TCE).[7]

Cool the mixture in an ice bath.

Slowly add anhydrous aluminum chloride or iron(III) chloride to the stirred solution.[7]

Add benzoyl chloride dropwise to the reaction mixture while maintaining the low temperature.

After the addition is complete, allow the reaction to stir at room temperature for several hours

or until completion, which can be monitored by thin-layer chromatography (TLC).[8]

Quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.

Separate the organic layer and wash it sequentially with water and saturated sodium

bicarbonate solution.[7]
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.[7]

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) or by

column chromatography on silica gel to yield pure 3,4-Dimethoxybenzophenone.[7][9]

Caption: Generalized workflow for the synthesis of 3,4-Dimethoxybenzophenone.

Spectroscopic Data
The structure of 3,4-Dimethoxybenzophenone can be confirmed by various spectroscopic

techniques.

¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons

and the methoxy groups.

¹³C NMR: The carbon NMR spectrum provides information about the different carbon

environments in the molecule.[2]

IR Spectroscopy: The infrared spectrum will exhibit a strong absorption band corresponding

to the carbonyl (C=O) stretching vibration, typically around 1650-1700 cm⁻¹.[2]

Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) at m/z 242,

corresponding to the molecular weight of the compound. A significant fragment ion is often

observed at m/z 165.[2]

Applications in Research and Drug Development
3,4-Dimethoxybenzophenone is a versatile compound with applications in several areas of

research and industry.

Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various

pharmaceutical compounds.[6] The benzophenone scaffold is present in numerous

biologically active molecules with a wide range of therapeutic properties, including

anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[10] The dimethoxy

substitution pattern can be crucial for modulating the biological activity and pharmacokinetic

properties of the final drug candidates.[11]
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UV Filter and Photostabilizer: Benzophenone derivatives are known for their ability to absorb

UV radiation, making them useful as UV filters in sunscreens and as photostabilizers in

plastics and coatings to prevent degradation from sun exposure.[4]

Synthesis of Advanced Materials: This compound is also utilized in the synthesis of polymers

and coatings, where it can enhance durability and resistance to photodegradation.[4]

Safety and Handling
3,4-Dimethoxybenzophenone should be handled in a well-ventilated area, preferably in a

chemical fume hood.[12] Standard personal protective equipment, including safety goggles,

gloves, and a lab coat, should be worn.[13][14] Avoid inhalation of dust and contact with skin

and eyes.[12][13] In case of accidental contact, rinse the affected area with plenty of water.[13]

Store the compound in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing and reducing agents.[5][13]

Conclusion
3,4-Dimethoxybenzophenone is a chemically significant compound with a well-defined

structure and a range of useful properties. Its synthesis via Friedel-Crafts acylation is a

standard and reliable method. The versatility of this molecule as a synthetic intermediate,

particularly in the pharmaceutical industry, underscores its importance in the development of

new therapeutic agents. A thorough understanding of its properties and reactivity is essential

for researchers and scientists working in organic synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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